Cas no 658076-52-9 (Benzenecarbothioamide, 4-fluoro-2-nitro- (9CI))

• Product Name: Benzenecarbothioamide, 4-fluoro-2-nitro- (9CI)
• CAS No: 658076-52-9
• MF: C₇H₅FN₂O₂S
• MW: 200.190203428268
• CID: 962589
• PubChem ID: 45115845
• Update Time: 2025-04-19

Benzenecarbothioamide, 4-fluoro-2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, 4-fluoro-2-nitro- (9CI)
• 4-fluoro-2-nitrobenzenecarbothioamide
• 4-Fluoro-2-nitrobenzene-1-carbothioamide
• DB-273988
• SY359842
• BENZENECARBOTHIOAMIDE, 4-FLUORO-2-NITRO-
• DTXSID20668383
• MFCD18825282
• SCHEMBL6203361
• 658076-52-9
• HWVNJLRTFWERCD-UHFFFAOYSA-N
• 4-Fluoro-2-nitrobenzothioamide

• Inchi： 1S/C7H5FN2O2S/c8-4-1-2-5(7(9)13)6(3-4)10(11)12/h1-3H,(H2,9,13)
• InChI Key： HWVNJLRTFWERCD-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1[N+](=O)[O-])F)N

Computed Properties

• Exact Mass: 200.00557674g/mol
• Monoisotopic Mass: 200.00557674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų